N-(4-Fluorobenzyl)-1-(1H-pyrrol-2-yl)ethanamine hydrochloride
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Description
N-(4-Fluorobenzyl)-1-(1H-pyrrol-2-yl)ethanamine hydrochloride is a useful research compound. Its molecular formula is C13H16ClFN2 and its molecular weight is 254.73. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Characterization
Several studies have focused on the synthesis, characterization, and reactivity of N-(4-Fluorobenzyl)-1-(1H-pyrrol-2-yl)ethanamine hydrochloride derivatives. For instance, research on the synthesis of condensed hetero- or carbocycles, such as pyrroloindoles, involved the palladium-catalyzed cyclization of N-(2-halobenzyl)pyrroles, demonstrating the compound's utility in creating complex molecular architectures (Hwang, Cho, & Chang, 2008). Another study explored the reactivity of halo(pyridinium)carbenes, including those derived from N-(4-Fluorobenzyl)-1-(1H-pyrrol-2-yl)ethanamine, highlighting their electrophilic nature and potential for forming ylides with various solvents (Moya-Barrios, Fregeau, & Cozens, 2009).
Photophysical and Electrochemical Properties
The study of the photophysical and electrochemical properties of derivatives of N-(4-Fluorobenzyl)-1-(1H-pyrrol-2-yl)ethanamine has led to insights into their potential applications in materials science. For example, the analysis of N-annulated perylene diimide dimers with benzyl and fluorinated benzyl side chains revealed their suitability as non-fullerene acceptors in organic solar cells, achieving power conversion efficiencies upwards of 5.8% (Nazari et al., 2018).
Biological Applications
On the biological front, the compound and its derivatives have been investigated for their interactions with DNA and potential antimicrobial activities. The phosphorus-nitrogen compounds study, which included (4-fluorobenzyl) pendant armed cyclotetraphosphazene derivatives, evaluated their DNA interactions and antimicrobial activities, providing a basis for further exploration in therapeutic applications (Elmas et al., 2018).
Properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-1-(1H-pyrrol-2-yl)ethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15FN2.ClH/c1-10(13-3-2-8-15-13)16-9-11-4-6-12(14)7-5-11;/h2-8,10,15-16H,9H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJRBHBYWCNFTSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CN1)NCC2=CC=C(C=C2)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClFN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.